(1R,3R,5S)-8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid

• IUPAC Name: (1S,5R)-8,8-dioxo-8λ6-thiabicyclo[3.2.1]octane-3-carboxylic acid
• InChI: InChI=1S/C8H12O4S/c9-8(10)5-3-6-1-2-7(4-5)13(6,11)12/h5-7H,1-4H2,(H,9,10)/t5?,6-,7+
• InChI Key: UTQDPFJBVRHRES-DGUCWDHESA-N
• Canonical SMILES: C1CC2CC(CC1S2(=O)=O)C(=O)O
• Isomeric SMILES: C1C[C@H]2CC(C[C@@H]1S2(=O)=O)C(=O)O
• Molecular Formula: C8H12O4S
• Molecular Weight: 204.25 g/mol
• CAS RN: 2089246-26-2

Description

The compound is a derivative of bicyclic octane structure with carboxylic acid functional group. The presence of the carboxylic acid group suggests that it may exhibit acidic properties. The bicyclic structure could potentially make the compound rigid and could influence its reactivity.

Physical And Chemical Properties Analysis

Based on the structure, the compound is likely to be solid at room temperature. The presence of the carboxylic acid group suggests it should be soluble in polar solvents.

Scientific Research Applications

Synthesis of Tropane Alkaloids

. Research efforts have been directed towards the stereoselective synthesis of this scaffold due to its significance. The compound can serve as a precursor or intermediate in the enantioselective construction of tropane alkaloids, which are valuable in medicinal chemistry for their pharmacological properties.

Asymmetric Synthesis Methodologies

Asymmetric synthesis is a critical aspect of creating compounds with the desired chirality. . This application is particularly important in the field of organic synthesis where the stereochemistry of the final product can influence its biological activity.

Advanced Metabolic Profiling

In the realm of toxicology and pharmacology, understanding the metabolism of drug products is essential. . It can be used as a standard or reference in the characterization and metabolism studies of such substances, aiding in the development of analytical methods for their detection and profiling.

Mechanism of Action

The mechanism of action would depend on the use of the compound. For example, if it’s a drug, the mechanism would depend on the biological target. Without more information, it’s difficult to speculate.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. This includes avoiding inhalation, ingestion, or contact with skin and eyes.